Cas no 1479990-51-6 (N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide)

N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide is a synthetic organic compound featuring a methoxyphenyl and methylamino-substituted propanamide structure. Its molecular design offers potential utility in pharmaceutical and biochemical research, particularly due to the presence of both aromatic and amide functional groups, which may influence binding affinity and metabolic stability. The methoxy group enhances lipophilicity, potentially improving membrane permeability, while the methylamino moiety introduces basicity, which can be tailored for specific interactions. This compound may serve as an intermediate in drug development or as a scaffold for studying structure-activity relationships. Its well-defined structure allows for precise modifications, making it a candidate for exploratory synthesis in medicinal chemistry applications.
N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide structure
1479990-51-6 structure
Product Name:N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide
CAS No:1479990-51-6
MF:C13H20N2O2
MW:236.310103416443
CID:6076546
PubChem ID:66196807
Update Time:2025-06-14

N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

    • AKOS015540097
    • N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide
    • EN300-718746
    • 1479990-51-6
    • Inchi: 1S/C13H20N2O2/c1-9(15-13(16)10(2)14-3)11-5-7-12(17-4)8-6-11/h5-10,14H,1-4H3,(H,15,16)
    • InChI Key: CDHBRVNVAGHVFF-UHFFFAOYSA-N
    • SMILES: O=C(C(C)NC)NC(C)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 236.152477885g/mol
  • Monoisotopic Mass: 236.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.4Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-718746-1.0g
N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide
1479990-51-6
1g
$0.0 2023-06-07

Additional information on N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide

Comprehensive Overview of N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide (CAS No. 1479990-51-6)

N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide, with the CAS number 1479990-51-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a 4-methoxyphenyl group with a methylamino side chain, making it a subject of interest for its potential applications in drug development and therapeutic interventions. Researchers are particularly intrigued by its possible role in modulating neurotransmitter activity, a topic that aligns with current trends in neuroscience and mental health research.

The chemical properties of N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide (CAS 1479990-51-6) are characterized by its moderate solubility in polar solvents and stability under controlled conditions. Its molecular weight and functional groups suggest potential bioavailability, a critical factor in pharmacokinetics. This has led to discussions in online forums and scientific communities about its suitability as a precursor for novel central nervous system (CNS) agents. With the growing public interest in neuroenhancement and cognitive health, this compound is increasingly being explored for its possible effects on memory and focus, topics frequently searched in AI-driven health platforms.

From a synthetic chemistry perspective, N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide (CAS 1479990-51-6) is synthesized through multi-step organic reactions, often involving amide coupling and reductive amination techniques. These methods are widely discussed in academic literature and patent filings, reflecting the compound's relevance in medicinal chemistry. Its structural analogs have been investigated for their binding affinity to specific receptors, a hot topic in drug discovery circles. Given the rise of personalized medicine, this compound's potential for targeted therapies is a frequent subject of SEO-optimized queries related to next-generation pharmaceuticals.

In addition to its pharmaceutical potential, N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide (CAS 1479990-51-6) has also been studied for its physicochemical properties, such as melting point and logP values, which are crucial for formulation scientists. These metrics are often searched by professionals in drug delivery systems and formulation optimization. The compound's methoxy and amide functionalities contribute to its unique behavior in biological systems, a point of interest for researchers exploring structure-activity relationships (SAR)—a trending topic in computational chemistry and molecular modeling forums.

Safety and regulatory aspects of N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide (CAS 1479990-51-6) are also frequently queried in scientific databases and industry reports. While not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). This aligns with the broader public interest in lab safety and sustainable chemistry, which dominate searches in academic and industrial settings. The compound's environmental impact, another hot-button issue, is often discussed in the context of green chemistry initiatives.

Looking ahead, N-[1-(4-methoxyphenyl)ethyl]-2-(methylamino)propanamide (CAS 1479990-51-6) is poised to remain a focal point in cutting-edge research. Its versatility and potential applications in neurology, psychopharmacology, and drug formulation make it a recurring keyword in scientific literature and patent applications. As the demand for innovative therapeutics grows, this compound's role in addressing unmet medical needs will likely expand, further cementing its importance in modern biomedical science.

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